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Compound of Interest

Compound Name: rac-2-Aminobutyric Acid-d3

Cat. No.: B595061

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the physical state and appearance
of rac-2-Aminobutyric Acid-d3, a deuterated isotopologue of the amino acid DL-2-
Aminobutyric acid. Understanding the physicochemical properties of this compound is
fundamental for its application in various research and development settings, including its use
as an internal standard in mass spectrometry-based studies, in metabolic flux analysis, and as
a building block in the synthesis of labeled peptides. This document outlines its physical
characteristics, provides relevant quantitative data, details experimental protocols for its
characterization, and presents a logical workflow for these procedures.

Physical State and Appearance

rac-2-Aminobutyric Acid-d3 is a synthetic, isotopically labeled compound. Based on
information from suppliers and data for its non-deuterated analog, its key physical
characteristics are as follows:

o Physical State: At standard temperature and pressure, rac-2-Aminobutyric Acid-d3 is a
solid.[1] This is consistent with the physical state of similar small molecule amino acids.

o Appearance: The compound is typically supplied as a white to off-white powder or crystalline
powder.[2][3] Visual inspection should confirm a homogenous particulate solid.
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e Odor: While not specifically documented for the deuterated form, the non-deuterated analog,
DL-2-Aminobutyric acid, is reported to have a very faint caramellic-sweet odor.[4]

Quantitative Physicochemical Data

The following table summarizes key quantitative data for rac-2-Aminobutyric Acid-d3 and its
non-deuterated analog, rac-2-Aminobutyric acid. It is important to note that the physical
properties of deuterated and non-deuterated compounds are generally very similar.

Value (rac-2-Aminobutyric
Property . Notes
Acid)

Data for the non-deuterated

analog.[4] A similar value is

Melting Point ~291 °C (decomposes)
expected for the deuterated
form.
o Data for the non-deuterated
Solubility in Water 210 g/L

analog.

Slightly soluble in DMSO and

Solubility in Organic Solvents
Methanol.

Experimental Protocols

The following protocols describe standard methods for the determination of the physical state
and appearance of a solid organic compound like rac-2-Aminobutyric Acid-d3.

Determination of Physical State and Appearance

Objective: To visually characterize the physical state, color, and form of the compound at
ambient conditions.

Materials:
o Sample of rac-2-Aminobutyric Acid-d3

e Spatula
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» White weighing paper or watch glass
e Microscope (optional)

Procedure:

Place a small amount (approximately 10-20 mg) of the rac-2-Aminobutyric Acid-d3 sample
onto a clean, dry piece of white weighing paper or a watch glass using a spatula.

» Observe the sample under good lighting against the white background.

e Record the physical state (e.g., solid).

e Record the color of the sample (e.g., white, off-white).

» Describe the form of the solid (e.g., amorphous powder, crystalline powder, distinct crystals).

o For a more detailed examination of the crystal structure, a small amount of the sample can
be viewed under a microscope.

o Carefully note any characteristic odor by gently wafting the vapors toward the nose. Do not
directly inhale the substance.

Melting Point Determination

Objective: To determine the melting point range of the compound, which is a key indicator of
purity.

Materials:

Sample of rac-2-Aminobutyric Acid-d3

Melting point apparatus

Capillary tubes (open at one end)

Spatula

Procedure:
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o Ensure the melting point apparatus is clean and calibrated.
¢ Finely crush a small amount of the rac-2-Aminobutyric Acid-d3 sample into a powder.

o Pack the dry powder into a capillary tube to a height of 2-3 mm by tapping the sealed end of
the tube on a hard surface.

e Place the capillary tube into the heating block of the melting point apparatus.
o Set the apparatus to heat at a rate of approximately 10-15 °C per minute initially.

e Observe the sample closely. When the temperature is within 20 °C of the expected melting
point, reduce the heating rate to 1-2 °C per minute to ensure accurate measurement.

» Record the temperature at which the first drop of liquid appears (the onset of melting).

» Record the temperature at which the entire solid has melted into a clear liquid (the
completion of melting).

e The recorded range between these two temperatures is the melting point range of the
sample.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the physicochemical characterization
of a chemical sample like rac-2-Aminobutyric Acid-d3.
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Caption: Workflow for Physicochemical Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Characterization of
rac-2-Aminobutyric Acid-d3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b595061#physical-state-and-appearance-of-rac-2-
aminobutyric-acid-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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